Cas no 3335-15-7 (2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• CAS No: 3335-15-7
• MF: C₈H₂F₆N₂O
• MW: 256.104702472687
• CID: 2182339
• PubChem ID: 53256590
• Update Time: 2025-11-02

2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-4,6-bis-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
• 2-oxo-4,6-bis(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• DTXSID20693195
• 3335-15-7
• C8H2F6N2O
• 2-HYDROXY-4,6-BIS(TRIFLUOROMETHYL)NICOTINONITRILE
• AB85326
• G44796
• DAA33515
• Z1901071102
• DB-261381
• EN300-180291
• 4,6-Bis(trifluoromethyl)-1,2-dihydro-2-oxopyridine-3-carbonitrile
• CS-0309381
• DGJXLZTURIWFSZ-UHFFFAOYSA-N

• MDL： MFCD18785322
• Inchi： 1S/C8H2F6N2O/c9-7(10,11)4-1-5(8(12,13)14)16-6(17)3(4)2-15/h1H,(H,16,17)
• InChI Key： DGJXLZTURIWFSZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(C(F)(F)F)=C1)=O)(F)F

Computed Properties

• Exact Mass: 256.00713166Da
• Monoisotopic Mass: 256.00713166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile

Comprehensive Guide to 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile (CAS No. 3335-15-7): Properties, Applications, and Market Insights

The chemical compound 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile (CAS No. 3335-15-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Known for its unique structural features, including the presence of trifluoromethyl groups and a carbonitrile moiety, this compound exhibits remarkable reactivity and potential for diverse applications. In this article, we delve into its chemical properties, synthesis pathways, industrial uses, and emerging trends in research.

One of the most notable characteristics of 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile is its molecular stability, which makes it an excellent candidate for high-performance materials. The trifluoromethyl groups enhance its lipophilicity, a property highly sought after in drug design for improved membrane permeability. Researchers are increasingly exploring its role in the development of novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutic solutions.

In the agrochemical sector, CAS 3335-15-7 has shown promise as a precursor for crop protection agents. Its ability to interact with biological targets at low concentrations makes it an attractive option for sustainable farming practices. With the global push towards reducing pesticide residues, compounds like 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile are being reevaluated for their eco-friendly potential.

The synthesis of 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile typically involves multi-step reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce environmental impact. These innovations are part of a broader trend towards green chemistry, a hot topic in both academic and industrial circles.

Market analysts highlight the rising demand for fluorinated compounds, driven by their applications in pharmaceuticals, electronics, and specialty chemicals. CAS 3335-15-7 is no exception, with its niche applications contributing to a steady growth trajectory. Companies specializing in fine chemicals are investing in scalable production methods to meet the needs of research institutions and manufacturers alike.

From a regulatory standpoint, 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile is subject to standard safety protocols for handling and storage. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to guidelines provided by regulatory bodies such as the EPA and REACH.

Looking ahead, the future of CAS 3335-15-7 appears bright, with ongoing studies exploring its potential in material science and catalysis. As industries continue to prioritize sustainability and efficiency, compounds like 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile will likely play a pivotal role in shaping next-generation technologies.

For those seeking further information, reputable suppliers and academic journals offer detailed insights into the properties and applications of 2-oxo-4,6-bis(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile. Staying updated with the latest research findings and market trends is crucial for professionals in chemistry-related fields.